Cas no 179057-37-5 (benzyl(furan-3-ylmethyl)amine)

benzyl(furan-3-ylmethyl)amine structure
benzyl(furan-3-ylmethyl)amine structure
Product Name:benzyl(furan-3-ylmethyl)amine
CAS No:179057-37-5
MF:C12H13NO
MW:187.237723112106
MDL:MFCD12546988
CID:1056817
PubChem ID:18377394
Update Time:2025-04-20

benzyl(furan-3-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-1-(furan-3-yl)methanamine
    • N-(3-FURYLMETHYL)BENZYLAMINE
    • N-Benzyl-1-(3-furyl)methanamine
    • N-Benzyl-3-furylmethylamine
    • N-Benzyl-furan-3-ylmethylamine
    • N-benzyl-N-formyl-glycine methyl ester
    • N-Benzyl-N-formyl-glycin-methylester
    • Benzyl(furan-3-ylmethyl)amine
    • SY016107
    • 179057-37-5
    • N-(furan-3-ylmethyl)-1-phenylmethanamine
    • C(NCC1=CC=CC=C1)C1=COC=C1
    • BS-27702
    • AC4799
    • DB-023914
    • benzyl[(furan-3-yl)methyl]amine
    • AKOS005256458
    • MFCD12546988
    • HYVHSMSLCFIRFA-UHFFFAOYSA-N
    • A881282
    • SCHEMBL6421867
    • benzyl(furan-3-ylmethyl)amine
    • MDL: MFCD12546988
    • Inchi: 1S/C12H13NO/c1-2-4-11(5-3-1)8-13-9-12-6-7-14-10-12/h1-7,10,13H,8-9H2
    • InChI Key: HYVHSMSLCFIRFA-UHFFFAOYSA-N
    • SMILES: O1C=CC(=C1)CNCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.10000
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.2Ų

Experimental Properties

  • PSA: 25.17000
  • LogP: 2.96030

benzyl(furan-3-ylmethyl)amine Pricemore >>

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benzyl(furan-3-ylmethyl)amine Production Method

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